Cas no 180003-03-6 (Methanethiol,1-(2-benzothiazolylthio)-)
180003-03-6 structure
Product Name:Methanethiol,1-(2-benzothiazolylthio)-
CAS No:180003-03-6
MF:C8H7NS3
MW:213.342877626419
CID:113333
Update Time:2024-01-24
Methanethiol,1-(2-benzothiazolylthio)- Chemical and Physical Properties
Names and Identifiers
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- Methanethiol,1-(2-benzothiazolylthio)-
- Methanethiol, (2-benzothiazolylthio)- (9CI)
- 1,3-benzothiazol-2-ylsulfanylmethanethiol
- Methanethiol, 1-(2-benzothiazolylthio)-
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- Inchi: 1S/C8H7NS3/c10-5-11-8-9-6-3-1-2-4-7(6)12-8/h1-4,10H,5H2
- InChI Key: VYAZJJPXGHNCQV-UHFFFAOYSA-N
- SMILES: C(SC1=NC2=CC=CC=C2S1)S
Computed Properties
- Exact Mass: 212.97421
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 337.4±44.0 °C(Predicted)
- PSA: 12.89
- pka: 8.11±0.10(Predicted)
Methanethiol,1-(2-benzothiazolylthio)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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